Cas no 1211536-97-8 (6-bromo-4-chlorofuro[3,2-d]pyrimidine)

• Product Name: 6-bromo-4-chlorofuro[3,2-d]pyrimidine
• CAS No: 1211536-97-8
• MF: C₆H₂BrClN₂O
• MW: 233.449879169464
• CID: 5971025
• PubChem ID: 84697173
• Update Time: 2024-01-16

6-bromo-4-chlorofuro[3,2-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 6-bromo-4-chlorofuro[3,2-d]pyrimidine
• Furo[3,2-d]pyrimidine, 6-bromo-4-chloro-
• SCHEMBL14934964
• 1211536-97-8
• EN300-6775554

• Inchi： 1S/C6H2BrClN2O/c7-4-1-3-5(11-4)6(8)10-2-9-3/h1-2H
• InChI Key： CPBFYMOWEPCUHT-UHFFFAOYSA-N
• SMILES： C1=NC(Cl)=C2OC(Br)=CC2=N1

Computed Properties

• Exact Mass: 231.90390g/mol
• Monoisotopic Mass: 231.90390g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.930±0.06 g/cm3(Predicted)
• Boiling Point: 294.9±35.0 °C(Predicted)
• pka: -0.50±0.40(Predicted)